Cas no 1496325-49-5 (1-2-(3-bromophenyl)ethylpiperidin-4-amine)

• Product Name: 1-2-(3-bromophenyl)ethylpiperidin-4-amine
• CAS No: 1496325-49-5
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 5630977
• PubChem ID: 82307454
• Update Time: 2025-10-29

1-2-(3-bromophenyl)ethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1496325-49-5
• EN300-28286529
• 1-[2-(3-bromophenyl)ethyl]piperidin-4-amine
• 1-2-(3-bromophenyl)ethylpiperidin-4-amine

• Inchi： 1S/C13H19BrN2/c14-12-3-1-2-11(10-12)4-7-16-8-5-13(15)6-9-16/h1-3,10,13H,4-9,15H2
• InChI Key： IRJCTDFKFGVWDU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCN1CCC(CC1)N

Computed Properties

• Exact Mass: 282.07316g/mol
• Monoisotopic Mass: 282.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-2-(3-bromophenyl)ethylpiperidin-4-amine

Compound CAS No. 1496325-49-5: 1-(2-(3-bromophenyl)ethyl)piperidin-4-amine

The compound with CAS No. 1496325-49-5, commonly referred to as 1-(2-(3-bromophenyl)ethyl)piperidin-4-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a piperidine ring and a bromophenyl group, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-(3-bromophenyl)ethyl)piperidin-4-amine through a variety of methodologies, including palladium-catalyzed cross-coupling reactions and stereoselective ring-opening reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery.

The structural features of 1-(2-(3-bromophenyl)ethyl)piperidin-4-amine make it an ideal candidate for exploring its potential as a bioactive molecule. The piperidine ring, a six-membered amine-containing heterocycle, is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors. Additionally, the presence of the bromophenyl group introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have highlighted the potential of 1-(2-(3-bromophenyl)ethyl)piperidin-4-amine in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules targeting neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to act as a scaffold for further functionalization has been exploited to design molecules with enhanced selectivity and potency.

In terms of pharmacological applications, 1-(2-(3-bromophenyl)ethyl)piperidin-4-amine has been studied for its potential as an inhibitor of key enzymes involved in inflammatory pathways. For example, recent findings suggest that derivatives of this compound may exhibit anti-inflammatory activity by modulating cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

The synthesis and characterization of 1-(2-(3-bromophenyl)ethyl)piperidin-4-amine have been optimized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques have provided detailed insights into the compound's molecular structure and purity, ensuring its reliability for use in downstream applications.

Moreover, computational chemistry has played a pivotal role in understanding the properties of 1-(2-(3-bromophenyl)ethyl)piperidin-4-amine at the molecular level. Advanced molecular modeling tools have been employed to predict its binding affinity to various biological targets, aiding in the rational design of more effective drug candidates.

In conclusion, 1-(2-(3-bromophenyl)ethyl)piperidin-4-amine represents a promising platform for chemical innovation and drug discovery. Its unique structural features, coupled with recent advancements in synthetic and computational methods, position it as a valuable tool for advancing our understanding of complex biological systems and developing novel therapeutic interventions.